Cas no 911115-87-2 (Benzoic acid, 4-chloro-3-(3-methoxypropoxy)-, 3-methoxypropyl ester)

• Product Name: Benzoic acid, 4-chloro-3-(3-methoxypropoxy)-, 3-methoxypropyl ester
• CAS No: 911115-87-2
• MF: C₁₅H₂₁ClO₅
• MW: 316.777244329453
• CID: 1967708
• PubChem ID: 68616204
• Update Time: 2025-04-21

Benzoic acid, 4-chloro-3-(3-methoxypropoxy)-, 3-methoxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(3-methoxypropoxy)-, 3-methoxypropyl ester
• SCHEMBL3369968
• 911115-87-2
• DB-108449
• BYJMCXWSUQDIOE-UHFFFAOYSA-N
• 4-chloro-3-(3-methoxy-propoxy)-benzoic acid 3-methoxy-propyl ester

• Inchi： 1S/C15H21ClO5/c1-18-7-3-9-20-14-11-12(5-6-13(14)16)15(17)21-10-4-8-19-2/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key： BYJMCXWSUQDIOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OCCCOC)C=C1OCCCOC

Computed Properties

• Exact Mass: 316.1077515Da
• Monoisotopic Mass: 316.1077515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų